Cas no 103616-91-7 (Benzenepropanol, b-amino-2-chloro-, (S)-)

Benzenepropanol, b-amino-2-chloro-, (S)- structure
103616-91-7 structure
Product Name:Benzenepropanol, b-amino-2-chloro-, (S)-
CAS No:103616-91-7
MF:C9H12ClNO
MW:185.650681495667
MDL:MFCD17214630
CID:1138097
PubChem ID:28804588
Update Time:2025-09-26

Benzenepropanol, b-amino-2-chloro-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol, b-amino-2-chloro-, (S)-
    • (S)-beta-Amino-2-chlorobenzenepropanol
    • b-(2-chlorophenyl)alaninol
    • SCHEMBL3128931
    • AKOS015891088
    • (betaS)-beta-Amino-2-chlorobenzenepropanol
    • N11304
    • (S)-b-Amino-2-chlorobenzenepropanol
    • 103616-91-7
    • DTXSID101290164
    • (2S)-2-AMINO-3-(2-CHLOROPHENYL)PROPAN-1-OL
    • (S)-2-amino-3-(2-chlorophenyl)propan-1-ol
    • MFCD17214630
    • MDL: MFCD17214630
    • Inchi: 1S/C9H12ClNO/c10-9-4-2-1-3-7(9)5-8(11)6-12/h1-4,8,12H,5-6,11H2/t8-/m0/s1
    • InChI Key: BTYIMXKEQJVRSF-QMMMGPOBSA-N
    • SMILES: ClC1C=CC=CC=1C[C@@H](CO)N

Computed Properties

  • Exact Mass: 185.06086
  • Monoisotopic Mass: 185.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • XLogP3: 1.3

Experimental Properties

  • PSA: 46.25

Benzenepropanol, b-amino-2-chloro-, (S)- Pricemore >>

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